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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B3422793 Get Quote

An In-Depth Technical Guide to 3-Amino-5-methylpyrazole (CAS: 31230-17-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Amino-5-methylpyrazole, registered under CAS number 31230-17-8, is a five-membered

heterocyclic amine that serves as a critical building block in synthetic chemistry. Its unique

structural and electronic properties, including its existence in tautomeric forms and the

presence of a nucleophilic center, make it a versatile precursor for a wide range of complex

molecules. This guide provides a comprehensive overview of its physicochemical properties,

established synthesis protocols, chemical reactivity, and significant applications. Primarily, it

functions as a privileged scaffold in medicinal chemistry for the development of novel

therapeutic agents targeting a variety of diseases, including cancer and inflammatory

conditions.[1][2] It is also an important intermediate in the agrochemical industry for producing

herbicides and fungicides and has applications in material science and as a precursor for

photographic dyes.[3][4]

Physicochemical Properties
3-Amino-5-methylpyrazole is typically a light yellow to orange crystalline solid at room

temperature.[5][6] It is soluble in organic solvents such as dichloromethane and methanol.[5][6]

A comprehensive summary of its key physical and chemical properties is presented below.
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Property Value Reference

CAS Number 31230-17-8

Molecular Formula C₄H₇N₃ [5][6]

Molecular Weight 97.12 g/mol [6]

Appearance
Light yellow to orange

solid/crystal powder
[5][6][7]

Melting Point 45-47 °C (lit.) [5][6]

Boiling Point 213 °C / 14 mmHg (lit.) [5]

128 °C / 2 mmHg [8][9]

Density 1.221 g/cm³ [7]

Flash Point 113 °C (closed cup) [6]

Solubility
Soluble in Dichloromethane

and Methanol
[5][6]

IUPAC Name 5-methyl-1H-pyrazol-3-amine [10]

Synonyms
5-Methyl-3-pyrazolamine, 3-

methyl-1H-pyrazol-5-amine
[10]

Synthesis and Manufacturing
The most common and industrially relevant synthesis of 3-Amino-5-methylpyrazole involves

the cyclocondensation reaction between a cyanoacetone precursor and a hydrazine source.[3]

This method is efficient and utilizes readily available starting materials.

Experimental Protocol: Synthesis from Sodium
Cyanoacetone
A widely cited method involves the reaction of an alkali metal salt of cyanoacetone with a

hydrazinium salt, such as hydrazinium monohydrochloride.[3][8]

Materials:
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Sodium cyanoacetone (NaCyA)

Hydrazinium monohydrochloride (40% by weight aqueous solution)

Toluene

Ethanol

Concentrated Hydrochloric Acid (catalytic amount)

Procedure:

A 40% aqueous solution of hydrazinium monohydrochloride (1.43 mol) is charged into a

reaction vessel. The pH is adjusted to between 1 and 2 using a catalytic amount of

concentrated HCl.[8]

Equimolar amounts of sodium cyanoacetone are added portion-wise to the solution at 30°C

over a period of 45 minutes.[8]

The reaction mixture is stirred and allowed to react for an additional 4.5 hours.[8]

Following the reaction period, 650 ml of toluene is added to the vessel.[8]

Water is removed from the reaction mixture via azeotropic distillation.[8]

Upon cooling, an equal volume of ethanol is added to the toluene solution to precipitate

sodium chloride.[8]

The sodium chloride precipitate is removed by filtration.[8]

The filtrate is concentrated under reduced pressure, and the resulting crude product is

purified by vacuum distillation to yield 3-Amino-5-methylpyrazole with a purity of over 98%.

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3422793?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10177828/
https://www.mdpi.com/1420-3049/27/24/8708
https://patents.google.com/patent/US5616723A/en
https://patents.google.com/patent/US5616723A/en
https://www.chemimpex.com/products/43592
https://www.chembk.com/en/chem/3-Amino-5-methylpyrazole
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.lifechempharma.com/product/3-methyl-5-amino-pyrazole/
https://patents.google.com/patent/EP0623600B1/en
https://patents.google.com/patent/EP0623600B1/en
https://patents.google.com/patent/EP0623600A1/en
https://patents.google.com/patent/EP0623600A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-1H-pyrazol-3-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-1H-pyrazol-3-amine
https://www.benchchem.com/product/b3422793#3-amino-5-methylpyrazole-cas-number-31230-17-8
https://www.benchchem.com/product/b3422793#3-amino-5-methylpyrazole-cas-number-31230-17-8
https://www.benchchem.com/product/b3422793#3-amino-5-methylpyrazole-cas-number-31230-17-8
https://www.benchchem.com/product/b3422793#3-amino-5-methylpyrazole-cas-number-31230-17-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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